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Compound of Interest

Compound Name: 1,2-Diethoxypropane

Cat. No.: B155856 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed application notes and experimental protocols relevant to the

use of 1,2-diethoxypropane in a research and development setting. Given the limited

availability of specific experimental protocols for 1,2-diethoxypropane, this document also

includes protocols for the closely related isomer, 2,2-diethoxypropane, which can serve as a

methodological reference.

Application Notes for 1,2-Diethoxypropane
1,2-Diethoxypropane (also known as propylene glycol diethyl ether) is a vicinal diether,

characterized by two ether groups on adjacent carbon atoms.[1] This structural feature makes it

a subject of academic interest for studying the properties and reactivity of vicinal ethers.[1] Its

potential applications in organic synthesis are primarily as a solvent, and its chemical

properties are summarized in the table below.

Table 1: Physicochemical Properties of 1,2-Diethoxypropane
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Property Value Reference

Molecular Formula C7H16O2 [2]

Molecular Weight 132.20 g/mol [2]

Purity >98.0% (GC) [2]

Physical State Colorless to Light Yellow Liquid [2]

CAS Number 10221-57-5 [2]

Storage Temperature
Room Temperature

(Recommended <15°C)
[2]

Conditions to Avoid Hygroscopic [2]

Experimental Protocols
Protocol 2.1: Synthesis of 2,2-Diethoxypropane (A
Structural Isomer)
This protocol describes an improved synthesis of 2,2-diethoxypropane using triethyl

orthoformate as a dehydrating agent.[3] This method is presented as an example of a typical

synthesis for a diethoxypropane compound.

Objective: To synthesize 2,2-diethoxypropane from acetone and ethanol.

Materials:

Acetone (26 g, 0.45 mol)

Triethyl orthoformate (74 g, 0.50 mol)

Anhydrous ethanol (75 mL)

Ammonium chloride (0.72 g)

Round-bottom flask

Reflux condenser
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Heating mantle

Distillation apparatus

Procedure:

Combine acetone (26 g), triethyl orthoformate (74 g), anhydrous ethanol (75 mL), and

ammonium chloride (0.72 g) in a round-bottom flask.

Set up the apparatus for reflux and heat the mixture for 3 hours.

After the reaction is complete, allow the mixture to cool to room temperature.

The crude product can be purified by distillation.

Expected Outcome:

The yield of 2,2-diethoxypropane is approximately 77.5%.[3]

Table 2: Summary of Reaction Conditions for 2,2-Diethoxypropane Synthesis

Reactant/Catalyst Moles Quantity

Acetone 0.45 26 g

Triethyl orthoformate 0.50 74 g

Anhydrous Ethanol - 75 mL

Ammonium chloride - 0.72 g

Reaction Time - 3 hours

Yield - 77.5%

Protocol 2.2: Hypothetical Protocol for 1,2-
Diethoxypropane as a Solvent in a Moisture-Sensitive
Reaction
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This hypothetical protocol outlines the use of 1,2-diethoxypropane as a solvent in a generic

moisture-sensitive organic reaction, such as a Grignard reaction. Its properties as a diether

make it a potential alternative to other ether solvents like THF or diethyl ether.

Objective: To use 1,2-diethoxypropane as a solvent for a moisture-sensitive chemical

reaction.

Materials:

1,2-Diethoxypropane (anhydrous)

Reactants for the specific moisture-sensitive reaction (e.g., magnesium turnings and an alkyl

halide for a Grignard reaction)

Inert gas (e.g., Argon or Nitrogen)

Schlenk line or glove box

Appropriate glassware (oven-dried)

Procedure:

Dry all glassware in an oven at >100°C for several hours and cool under a stream of inert

gas.

Set up the reaction apparatus under an inert atmosphere (e.g., using a Schlenk line).

Add the anhydrous 1,2-diethoxypropane to the reaction flask via a syringe or cannula.

Add the reactants to the flask under a positive pressure of inert gas.

Conduct the reaction at the desired temperature, monitoring its progress by appropriate

analytical techniques (e.g., TLC, GC).

Upon completion, quench the reaction appropriately (e.g., with a saturated aqueous solution

of ammonium chloride for a Grignard reaction).

Perform an aqueous work-up and extract the product with a suitable organic solvent.
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Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium

sulfate), filter, and concentrate the solvent in vacuo to obtain the crude product.

Purify the product by a suitable method (e.g., column chromatography, distillation, or

recrystallization).

Visualizations
Caption: Synthesis workflow for 2,2-diethoxypropane.

Caption: General workflow for using 1,2-diethoxypropane as a solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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